LONG R3 IGF-I RECOMBINANT ANALOG
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
LONG R3 IGF-I is a recombinant analog of human insulin-like growth factor-I (IGF-I) that has been specifically engineered for the enhancement of cell culture performance . It is more biologically potent in vitro than either insulin or native IGF-I .
Synthesis Analysis
The LONG R3 IGF-I technology consists of a fusion of the growth factor with a portion of growth hormone sequence . This fusion improves growth factor production without imparting its biological activity . The substitution of an arginine for glutamic acid at position three in LONG R3 IGF-I, in conjunction with the 13 amino acid N-terminal extension peptide, results in > 1000 fold reduced affinity for IGFBPs, enhancing its bio-availability and effectiveness in comparison to native IGF-I .Molecular Structure Analysis
LONG R3 IGF-I is a recombinant analog of insulin-like growth factor containing the complete human IGF-I amino acid sequence with substitution of Arg for Glu3 and a 13 amino acid N-terminal extension peptide .Chemical Reactions Analysis
Unlike insulin, LONG R3 IGF-I specifically targets and activates the type I IGF Receptor (IGF-IR) resulting in greater activation of downstream signaling cascades responsible for proliferation and inhibiting apoptosis .Physical And Chemical Properties Analysis
LONG R3 IGF-I is a lyophilized powder . It is produced in an Escherichia coli expression system without the use of animal-derived components .Safety And Hazards
Future Directions
LONG R3 IGF-I is used in cell culture supplements which are essential for long-term growth and productivity of cell lines in serum-free media formulations . Both insulin and LONG R3 IGF-I, a more potent supplement that directly targets and activates the IGF-I receptor, are employed by the biopharmaceutical industry today to support the growth of recombinant cell lines . This suggests a promising future direction for the use of LONG R3 IGF-I in stem cell and cell therapy applications .
properties
CAS RN |
143045-27-6 |
---|---|
Product Name |
LONG R3 IGF-I RECOMBINANT ANALOG |
Molecular Formula |
C7H14N2O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.